Cas no 54839-16-6 (1-Butanone, 1-[1,1'-biphenyl]-4-yl-4-chloro-)

• Product Name: 1-Butanone, 1-[1,1'-biphenyl]-4-yl-4-chloro-
• CAS No: 54839-16-6
• MF: C₁₆H₁₅ClO
• MW: 258.742703676224
• CID: 353559
• PubChem ID: 12287558
• Update Time: 2025-04-19

1-Butanone, 1-[1,1'-biphenyl]-4-yl-4-chloro- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-[1,1'-biphenyl]-4-yl-4-chloro-
• 4-chloro-1-(4-phenylphenyl)butan-1-one
• 1-([1,1'-biphenyl]-4-yl)-4-chlorobutan-1-one
• PSSULKGCXHRUCX-UHFFFAOYSA-N
• 3-chloropropyl 4-phenylphenyl ketone
• SCHEMBL10563005
• AKOS015150488
• DTXSID70484616
• 54839-16-6

• Inchi： 1S/C16H15ClO/c17-12-4-7-16(18)15-10-8-14(9-11-15)13-5-2-1-3-6-13/h1-3,5-6,8-11H,4,7,12H2
• InChI Key： PSSULKGCXHRUCX-UHFFFAOYSA-N
• SMILES： ClCCCC(C1C=CC(=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 258.08125
• Monoisotopic Mass: 258.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07